Cas no 10550-15-9 (3-(4-Chlorophenyl)-1,2,4-oxadiazole)

3-(4-Chlorophenyl)-1,2,4-oxadiazole structure
10550-15-9 structure
Product Name:3-(4-Chlorophenyl)-1,2,4-oxadiazole
CAS No:10550-15-9
MF:C8H5ClN2O
MW:180.59110045433
MDL:MFCD00121590
CID:856976
PubChem ID:2806669
Update Time:2025-04-19

3-(4-Chlorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Chlorophenyl)-1,2,4-oxadiazole
    • 3-(4-chloro-phenyl)-[1,2,4]oxadiazole
    • 3-(4-Chlor-phenyl)-1,2,4-oxadiazol
    • 3-(p-chlorphenyl)-1,2,4-oxdiazol
    • AC1MD6X6
    • ACMC-2098gj
    • CHEMBL277656
    • CTK4A3878
    • Maybridge3_001179
    • SureCN3398203
    • SCHEMBL3398203
    • EN300-124576
    • CS-0204923
    • IDI1_012566
    • HMS1434F13
    • DB-356441
    • 10550-15-9
    • DTXSID40384513
    • BS-22991
    • MFCD00121590
    • AKOS006343764
    • Z1201619154
    • MDL： MFCD00121590
    • Inchi： 1S/C8H5ClN2O/c9-7-3-1-6(2-4-7)8-10-5-12-11-8/h1-5H
    • InChI Key： XDZADIVBLSTIBJ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(C2=NOC=N2)=CC=1

Computed Properties

  • Exact Mass: 180.00915
  • Monoisotopic Mass: 180.0090405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.328±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 100-102 ºC (methanol )
  • Boiling Point: 284.0±42.0 ºC (760 Torr),
  • Flash Point: 125.6±27.9 ºC,
  • Solubility: Very slightly soluble (0.27 g/l) (25 º C),
  • PSA: 38.92
  • LogP: 2.39000

3-(4-Chlorophenyl)-1,2,4-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
215820-1g
3-(4-Chlorophenyl)-1,2,4-oxadiazole
 10550-15-9 95%
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 ￡25.00 2022-03-01
Fluorochem
215820-5g
3-(4-Chlorophenyl)-1,2,4-oxadiazole
 10550-15-9 95%
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 ￡63.00 2022-03-01
Fluorochem
215820-25g
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 ￡188.00 2022-03-01
Fluorochem
215820-100g
3-(4-Chlorophenyl)-1,2,4-oxadiazole
 10550-15-9 95%
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 ￡563.00 2022-03-01
TRC
C375490-10mg
3-(4-Chlorophenyl)-1,2,4-oxadiazole
 10550-15-9
10mg
 $ 50.00 2022-06-01
TRC
C375490-50mg
3-(4-Chlorophenyl)-1,2,4-oxadiazole
 10550-15-9
50mg
 $ 65.00 2022-06-01
TRC
C375490-100mg
3-(4-Chlorophenyl)-1,2,4-oxadiazole
 10550-15-9
100mg
 $ 80.00 2022-06-01
Chemenu
CM304353-100g
3-(4-Chlorophenyl)-1,2,4-oxadiazole
 10550-15-9 95%
100g
 $*** 2023-04-03
abcr
AB273114-1 g
3-(4-Chlorophenyl)-1,2,4-oxadiazole; 98%
 10550-15-9
1 g
 €76.00 2023-07-20
abcr
AB273114-5 g
3-(4-Chlorophenyl)-1,2,4-oxadiazole; 98%
 10550-15-9
5 g
 €127.00 2023-07-20

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